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Compound of Interest

Compound Name: 2-Deacetyltaxuspine X

Cat. No.: B15594692

2-Deacetyltaxuspine X: A Technical Guide for
Researchers

DISCLAIMER: The information for "2-Deacetyltaxuspine X" is not readily available in the
public domain. This guide has been compiled based on available data for the closely related
compound 20-Deacetyltaxuspine X and other taxane diterpenoids isolated from Taxus
sumatrana. The structural and quantitative data presented should be considered within this
context.

Introduction

20-Deacetyltaxuspine X is a complex diterpenoid belonging to the taxane family, a class of
natural products that has yielded clinically significant anticancer agents. Isolated from the
branches of the Sumatran yew (Taxus sumatrana), this compound is part of a diverse group of
taxoids characterized by a distinctive bicyclo[9.3.1]pentadecane core.[1][2][3] The intricate
structure and the established biological significance of the taxane skeleton make 20-
Deacetyltaxuspine X a molecule of considerable interest for further investigation in drug
discovery and development.

This technical guide provides a comprehensive overview of the available chemical, physical,
and biological data for 20-Deacetyltaxuspine X, alongside generalized experimental protocols
for the isolation and characterization of taxanes from their natural source.
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Chemical Structure and Properties

The definitive chemical structure of "2-Deacetyltaxuspine X" remains unconfirmed in the
reviewed literature. The available data from chemical suppliers pertains to 20-
Deacetyltaxuspine X, and its properties are summarized below. A notable discrepancy exists
between the common name, which implies the absence of an acetyl group at the C-20 position,
and a listed IUPAC name for its CAS number, which describes a penta-acetylated molecule.
Further structural elucidation from a primary scientific publication is required for definitive
confirmation.

Chemical Structure

The proposed structure for 20-Deacetyltaxuspine X is that of a modified taxane core with
multiple acetyl and other ester functionalities.

Physicochemical Properties

Quantitative data for 20-Deacetyltaxuspine X is limited. The following table summarizes the
available information.

Property Value Source
Molecular Formula C39H48013 [1]
Molecular Weight 724.79 g/mol [1]
CAS Number 284672-76-0 [1]
Source Taxus sumatrana [1]

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of 20-Deacetyltaxuspine
X are not explicitly available. However, based on numerous studies on the isolation of taxane
diterpenoids from Taxus sumatrana, a general methodology can be outlined.

General Isolation and Purification of Taxanes from Taxus
sumatrana
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The isolation of taxoids from Taxus species typically involves solvent extraction followed by a
series of chromatographic separations.

3.1.1. Extraction

» Plant Material Preparation: Air-dried and powdered leaves and twigs of Taxus sumatrana are
used as the starting material.

o Solvent Extraction: The powdered plant material is extracted exhaustively with a suitable
organic solvent, such as methanol or acetone, at room temperature.

o Concentration: The resulting extract is concentrated under reduced pressure to yield a crude
residue.

3.1.2. Chromatographic Separation

e Initial Fractionation: The crude extract is typically subjected to column chromatography over
silica gel, using a gradient elution system of increasing polarity (e.g., n-hexane-ethyl acetate
or chloroform-methanol).

» Further Purification: Fractions containing taxoids of interest are further purified by repeated
column chromatography, including normal-phase and reversed-phase high-performance
liquid chromatography (HPLC), until the pure compound is isolated.

The following diagram illustrates a general workflow for the isolation of taxanes.
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A generalized workflow for the isolation of taxanes.

Structural Elucidation

The structure of isolated taxanes is typically determined using a combination of spectroscopic

techniques:

e Mass Spectrometry (MS): To determine the molecular weight and elemental compaosition.
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e Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls, carbonyls, and
esters.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMQC,
HMBC) NMR experiments are crucial for establishing the carbon skeleton and the relative
stereochemistry of the molecule.

Biological Activities and Signaling Pathways

While specific studies on the biological activity of 20-Deacetyltaxuspine X are not available in
the reviewed literature, the broader class of taxane diterpenoids is well-known for its potent
biological effects, primarily cytotoxic and anti-inflammatory activities.

Cytotoxic Activity

Taxanes, most notably Paclitaxel (Taxol®), are cornerstones of cancer chemotherapy. Their
primary mechanism of action involves the stabilization of microtubules, leading to cell cycle

arrest and apoptosis. It is plausible that 20-Deacetyltaxuspine X, as a member of the taxane
family, may exhibit similar cytotoxic properties against various cancer cell lines.

Anti-inflammatory Activity

Several taxoids isolated from Taxus species have demonstrated anti-inflammatory effects. The
potential mechanisms underlying this activity are complex and may involve the modulation of
key inflammatory signaling pathways. A plausible, though unconfirmed, pathway that could be
modulated by taxane compounds is the NF-kB signaling cascade, a central regulator of
inflammation.

The following diagram illustrates a hypothetical signaling pathway that could be influenced by
20-Deacetyltaxuspine X, leading to an anti-inflammatory response.
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Hypothetical modulation of the NF-kB pathway.
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Conclusion

20-Deacetyltaxuspine X represents a structurally complex natural product with potential for
significant biological activity, characteristic of the taxane diterpenoids. While a comprehensive
dataset for this specific molecule is yet to be established in publicly accessible literature, the
information available for related compounds from Taxus sumatrana provides a strong
foundation for future research. Further studies are warranted to definitively elucidate its
structure, quantify its physicochemical properties, and explore its pharmacological potential
and mechanisms of action. The methodologies and insights presented in this guide are
intended to facilitate and direct these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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